Cas no 2138222-37-2 (Sodium 4-bromo-2-(ethoxycarbonyl)benzene-1-sulfinate)

• Product Name: Sodium 4-bromo-2-(ethoxycarbonyl)benzene-1-sulfinate
• CAS No: 2138222-37-2
• MF: C₉H₈BrNaO₄S
• MW: 315.116191864014
• MDL: MFCD31441394
• CID: 5603496
• PubChem ID: 165992197
• Update Time: 2025-06-14

Sodium 4-bromo-2-(ethoxycarbonyl)benzene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• 2138222-37-2
• EN300-723198
• sodium 4-bromo-2-(ethoxycarbonyl)benzene-1-sulfinate
• Sodium 4-bromo-2-(ethoxycarbonyl)benzene-1-sulfinate

• MDL： MFCD31441394
• Inchi： 1S/C9H9BrO4S.Na/c1-2-14-9(11)7-5-6(10)3-4-8(7)15(12)13;/h3-5H,2H2,1H3,(H,12,13);/q;+1/p-1
• InChI Key： CLUGIBVRTXOWEM-UHFFFAOYSA-M
• SMILES： BrC1C=CC(=C(C(=O)OCC)C=1)S(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 313.92244g/mol
• Monoisotopic Mass: 313.92244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.6Ų

Additional information on Sodium 4-bromo-2-(ethoxycarbonyl)benzene-1-sulfinate

Research Briefing on Sodium 4-bromo-2-(ethoxycarbonyl)benzene-1-sulfinate (CAS: 2138222-37-2) in Chemical Biology and Pharmaceutical Applications

Sodium 4-bromo-2-(ethoxycarbonyl)benzene-1-sulfinate (CAS: 2138222-37-2) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This sulfinate derivative serves as a versatile building block in organic synthesis, particularly in the development of novel bioactive molecules and pharmaceutical intermediates. Recent studies have highlighted its potential in facilitating C-S bond formation reactions, which are crucial for constructing complex molecular architectures found in many drug candidates.

In the context of medicinal chemistry, this compound has gained attention due to its role as a precursor in the synthesis of sulfone-containing compounds. Sulfones are important pharmacophores present in various therapeutic agents, including anti-inflammatory, antiviral, and anticancer drugs. The presence of both bromo and ethoxycarbonyl groups on the aromatic ring provides multiple sites for further functionalization, making it a valuable intermediate in drug discovery programs.

Recent synthetic applications published in 2023-2024 demonstrate the compound's utility in palladium-catalyzed cross-coupling reactions. Researchers at several academic institutions have successfully employed Sodium 4-bromo-2-(ethoxycarbonyl)benzene-1-sulfinate in Suzuki-Miyaura couplings to create biaryl sulfones with potential biological activity. These reactions typically proceed with good yields (70-85%) under mild conditions, suggesting the compound's stability and reactivity profile is well-suited for complex molecular constructions.

From a pharmaceutical development perspective, the compound's physicochemical properties have been characterized in several recent studies. Its moderate water solubility (approximately 15 mg/mL at 25°C) and stability in physiological pH ranges make it particularly interesting for prodrug development strategies. The sulfinate moiety can serve as a masked sulfonic acid group, which may improve drug-like properties of candidate molecules.

Ongoing research is exploring the compound's potential in targeted drug delivery systems. Preliminary results suggest that the sulfinate group can participate in bioorthogonal chemistry, enabling site-specific release of therapeutic agents. This application is particularly relevant in the development of antibody-drug conjugates (ADCs) and other targeted therapies where controlled release mechanisms are critical.

In conclusion, Sodium 4-bromo-2-(ethoxycarbonyl)benzene-1-sulfinate represents a promising chemical building block with multiple applications in drug discovery and development. Its unique combination of functional groups and demonstrated reactivity in various synthetic transformations position it as a valuable tool for medicinal chemists. Future research directions may focus on expanding its applications in bioconjugation chemistry and exploring its direct biological activities.